Cas no 21798-35-6 (Piperazine,1,4-bis(1-piperidinylacetyl)- (9CI))

• Product Name: Piperazine,1,4-bis(1-piperidinylacetyl)- (9CI)
• CAS No: 21798-35-6
• MF: C₁₈H₃₂N₄O₂
• MW: 336.472284317017
• CID: 285503
• PubChem ID: 265942
• Update Time: 2025-04-19

Piperazine,1,4-bis(1-piperidinylacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis(1-piperidinylacetyl)- (9CI)
• 2-piperidin-1-yl-1-[4-(2-piperidin-1-ylacetyl)piperazin-1-yl]ethanone
• 1,1'-piperazine-1,4-diylbis[2-(piperidin-1-yl)ethanone]
• 1,4-bis-(piperidin-1-yl-acetyl)-piperazine
• 2-Piperidin-1-yl-1-[4-(2-piperidin-1-yl-acetyl)-piperazin-1-yl]-ethanone
• AC1L6F25
• AC1Q5KJI
• CTK4E7699
• N,N'-Di-(piperidino-acetyl)-piperazin
• NSC102744
• STOCK3S-30397
• 21798-35-6
• AKOS000671820
• CHEMBL1420421
• SR-01000467404-1
• DTXSID00295535
• SR-01000467404
• HMS2389K24
• SMR000106586
• NSC-102744
• MLS000110657

• Inchi： 1S/C18H32N4O2/c23-17(15-19-7-3-1-4-8-19)21-11-13-22(14-12-21)18(24)16-20-9-5-2-6-10-20/h1-16H2
• InChI Key： YTFJXCNDGTWNTO-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1)N1CCN(C(CN2CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 336.25276
• Monoisotopic Mass: 336.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.1
• LogP: 0.38060